Cas no 2228406-04-8 (O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine)

• Product Name: O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine
• CAS No: 2228406-04-8
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• CID: 6179300
• PubChem ID: 165681499
• Update Time: 2025-06-18

O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine
• EN300-1941098
• 2228406-04-8
• O-{2-[3-chloro-4-(trifluoromethyl)phenyl]-2-methylpropyl}hydroxylamine

• Inchi： 1S/C11H13ClF3NO/c1-10(2,6-17-16)7-3-4-8(9(12)5-7)11(13,14)15/h3-5H,6,16H2,1-2H3
• InChI Key： YXCMLIBXQNVWNZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)(C)CON

Computed Properties

• Exact Mass: 267.0637762g/mol
• Monoisotopic Mass: 267.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228406-04-8 and Product Name: O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine

The compound with the CAS number 2228406-04-8 and the product name O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various therapeutic areas. The presence of specific functional groups, such as the hydroxylamine moiety and the chloro-substituted phenyl ring, makes this compound a versatile intermediate in synthetic chemistry and drug development.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity. The 2-3-chloro-4-(trifluoromethyl)phenyl moiety is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. This feature has made it a valuable component in the design of molecules targeting various diseases, including cancer and inflammatory disorders. The 2-methylpropyl group further enhances the compound's pharmacokinetic properties, contributing to improved solubility and bioavailability.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. Current research indicates that compounds containing hydroxylamine groups can act as potent inhibitors of certain enzymes involved in disease pathways. The combination of the hydroxylamine moiety with the chloro-substituted phenyl ring creates a molecule that is both structurally unique and biologically active. This has led to investigations into its efficacy as an anti-inflammatory agent and its potential role in modulating immune responses.

The O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine compound has been extensively studied in preclinical models, demonstrating promising results in terms of both potency and selectivity. Studies have shown that this compound can effectively inhibit the activity of key enzymes associated with inflammatory processes, without significant off-target effects. This selectivity is crucial for minimizing side effects and improving patient outcomes.

In addition to its therapeutic potential, this compound also exhibits interesting chemical properties that make it a valuable tool for synthetic chemists. The presence of multiple reactive sites allows for further functionalization, enabling the creation of derivatives with enhanced biological activity. Researchers have leveraged these properties to develop novel analogs that exhibit improved pharmacokinetic profiles and increased efficacy.

The synthesis of O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine involves a multi-step process that requires careful optimization to ensure high yields and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure. These techniques not only improve efficiency but also allow for greater control over regioselectivity, which is essential for producing compounds with the desired biological activity.

The pharmacological profile of this compound has been further elucidated through detailed biochemical studies. Researchers have identified specific binding interactions between the hydroxylamine moiety and target enzymes, providing insights into its mechanism of action. These findings have paved the way for additional research aimed at understanding how this compound interacts with biological systems at a molecular level.

One particularly exciting area of research involves the use of computational methods to predict and optimize the properties of O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine. By leveraging computational chemistry tools, researchers can simulate molecular interactions and predict how modifications to the structure will affect biological activity. This approach has significantly accelerated the drug discovery process, allowing for more rapid identification of lead compounds.

The potential applications of this compound extend beyond traditional therapeutic areas. There is growing interest in using such molecules as probes for studying enzyme mechanisms and as tools for developing new diagnostic assays. The ability to precisely modulate enzyme activity makes this compound a valuable asset in both basic research and applied science.

In conclusion, the compound with CAS number 2228406-04-8 and product name O-{2-3-chloro-4-(trifluoromethyl)phenyl-2-methylpropyl}hydroxylamine represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure, combined with its potent biological activity, makes it a promising candidate for further development in various therapeutic areas. As research continues to uncover new applications and mechanisms, this compound is poised to play a crucial role in advancing our understanding of disease processes and developing innovative treatments.